1-ethyl-4-(2-methyl-3-furoyl)piperazine

• IUPAC Name: (4-ethylpiperazin-1-yl)-(2-methylfuran-3-yl)methanone
• InChI: InChI=1S/C12H18N2O2/c1-3-13-5-7-14(8-6-13)12(15)11-4-9-16-10(11)2/h4,9H,3,5-8H2,1-2H3
• InChI Key: YLYBVSCLZMGTLX-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)C2=C(OC=C2)C
• Molecular Formula: C12H18N2O2
• Molecular Weight: 222.28 g/mol

Description

1-Ethyl-4-(2-methyl-3-furoyl)piperazine (EMFP) is a chemical compound that belongs to the family of piperazines. It is a heterocyclic organic compound with a molecular formula of C13H19N3O2. EMFP is an important pharmaceutical intermediate that is used in the synthesis of various drugs, including antipsychotics, antidepressants, and anti-inflammatory agents.

Mechanism of Action

The mechanism of action of 1-ethyl-4-(2-methyl-3-furoyl)piperazine is not well understood. However, it is believed to act as a central nervous system (CNS) stimulant by increasing the release of dopamine and norepinephrine in the brain. This leads to increased alertness, wakefulness, and improved cognitive function. 1-ethyl-4-(2-methyl-3-furoyl)piperazine has also been shown to have an affinity for serotonin receptors, which may contribute to its antidepressant effects.
Biochemical and Physiological Effects
1-ethyl-4-(2-methyl-3-furoyl)piperazine has been shown to have several biochemical and physiological effects. In animal studies, 1-ethyl-4-(2-methyl-3-furoyl)piperazine has been shown to increase locomotor activity and improve cognitive function. It has also been shown to have antidepressant effects, as evidenced by its ability to reduce immobility time in the forced swim test. 1-ethyl-4-(2-methyl-3-furoyl)piperazine has also been shown to have anti-inflammatory effects, as evidenced by its ability to reduce paw edema in a rat model of inflammation.

Advantages and Limitations for Lab Experiments

1-ethyl-4-(2-methyl-3-furoyl)piperazine has several advantages for lab experiments. It is a readily available and inexpensive compound that can be easily synthesized using standard laboratory techniques. 1-ethyl-4-(2-methyl-3-furoyl)piperazine is also stable under normal laboratory conditions, making it a suitable compound for long-term storage. However, 1-ethyl-4-(2-methyl-3-furoyl)piperazine has some limitations for lab experiments. It is a relatively simple compound that lacks the complexity of many biologically active compounds, making it less suitable for studying complex biological systems. In addition, 1-ethyl-4-(2-methyl-3-furoyl)piperazine has limited solubility in water, which can make it challenging to work with in aqueous environments.

Future Directions

There are several future directions for research on 1-ethyl-4-(2-methyl-3-furoyl)piperazine. One area of research could be the development of new synthetic methods for 1-ethyl-4-(2-methyl-3-furoyl)piperazine that are more efficient and environmentally friendly. Another area of research could be the development of new metal complexes using 1-ethyl-4-(2-methyl-3-furoyl)piperazine as a ligand for catalytic applications. In addition, future research could focus on the development of new biologically active compounds based on the structure of 1-ethyl-4-(2-methyl-3-furoyl)piperazine. Finally, future research could focus on the development of new analytical methods for the detection and quantification of piperazine derivatives in biological matrices.
Conclusion
In conclusion, 1-ethyl-4-(2-methyl-3-furoyl)piperazine is an important pharmaceutical intermediate that has been extensively used in scientific research. It is a heterocyclic organic compound that can be synthesized using several methods. 1-ethyl-4-(2-methyl-3-furoyl)piperazine has several biochemical and physiological effects, including CNS stimulation, antidepressant effects, and anti-inflammatory effects. 1-ethyl-4-(2-methyl-3-furoyl)piperazine has several advantages for lab experiments, including its availability and stability. However, it also has some limitations, including its lack of complexity and limited solubility in water. Finally, there are several future directions for research on 1-ethyl-4-(2-methyl-3-furoyl)piperazine, including the development of new synthetic methods, the development of new biologically active compounds, and the development of new analytical methods for the detection and quantification of piperazine derivatives in biological matrices.

Synthesis Methods

1-ethyl-4-(2-methyl-3-furoyl)piperazine can be synthesized using several methods. One of the most common methods is the reaction of 2-methyl-3-furoic acid with ethylenediamine in the presence of a dehydrating agent such as thionyl chloride. The resulting intermediate is then reacted with ethyl chloroacetate to produce 1-ethyl-4-(2-methyl-3-furoyl)piperazine. Another method involves the reaction of 2-methyl-3-furoic acid with ethylenediamine in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) to produce the intermediate, which is then reacted with ethyl chloroacetate to obtain 1-ethyl-4-(2-methyl-3-furoyl)piperazine.

Scientific Research Applications

1-ethyl-4-(2-methyl-3-furoyl)piperazine has been extensively used in scientific research for various purposes. It has been used as a ligand in the synthesis of metal complexes for catalytic applications. 1-ethyl-4-(2-methyl-3-furoyl)piperazine has also been used as a starting material for the synthesis of various biologically active compounds, including antipsychotics, antidepressants, and anti-inflammatory agents. In addition, 1-ethyl-4-(2-methyl-3-furoyl)piperazine has been used as a reference compound in the development of analytical methods for the detection and quantification of piperazine derivatives in biological matrices.